Cas no 955298-56-3 (4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide)

• Product Name: 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide
• CAS No: 955298-56-3
• MF: C₂₁H₁₅FN₂O₄S
• MW: 410.418207406998
• CID: 5432091
• PubChem ID: 17016386
• Update Time: 2025-06-12

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(1,3-Dihydro-1,3-dioxo-2H-isoindol-2-yl)methyl]-N-(2-fluorophenyl)benzenesulfonamide
• 4-[(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl]-N-(2-fluorophenyl)benzene-1-sulfonamide
• F3374-0229
• 4-(1,3-Dioxo-1,3-dihydro-isoindol-2-ylmethyl) -N-(2-fluoro-phenyl)-benzenesulfonamide
• 955298-56-3
• AKOS002284969
• 4-[(1,3-dioxoisoindol-2-yl)methyl]-N-(2-fluorophenyl)benzenesulfonamide
• 4-((1,3-dioxoisoindolin-2-yl)methyl)-N-(2-fluorophenyl)benzenesulfonamide
• VU0612696-1
• BB 0222066
• 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide

• Inchi： 1S/C21H15FN2O4S/c22-18-7-3-4-8-19(18)23-29(27,28)15-11-9-14(10-12-15)13-24-20(25)16-5-1-2-6-17(16)21(24)26/h1-12,23H,13H2
• InChI Key： HINLQHXMIFBUKI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CN1C(C2C=CC=CC=2C1=O)=O)(NC1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 410.07365630g/mol
• Monoisotopic Mass: 410.07365630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.9Ų

Experimental Properties

• Density: 1.496±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.7±60.0 °C(Predicted)
• pka: 8.16±0.10(Predicted)

Additional information on 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide (CAS No. 955298-56-3): A Comprehensive Overview

4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide (CAS No. 955298-56-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural framework that includes a fluorophenyl group and an isoindole moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The isoindole moiety, a core component of the compound, is known for its ability to form stable and bioactive structures. This structural feature is crucial in mediating interactions with biological targets, such as enzymes and receptors. The presence of the fluorophenyl group further enhances the compound's pharmacological profile by influencing its lipophilicity, metabolic stability, and binding affinity to specific protein targets. These properties make 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide an attractive candidate for the development of novel therapeutic agents.

Recent studies have explored the potential of this compound in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response pathway. Specifically, it has been found to inhibit cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, which are central to the production of pro-inflammatory mediators such as prostaglandins and leukotrienes.

In addition to its anti-inflammatory properties, this compound has also shown promise in the field of cancer research. Studies have demonstrated that 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide possesses antiproliferative effects on various cancer cell lines. The mechanism of action appears to involve the inhibition of cell cycle progression and induction of apoptosis. These findings suggest that this compound could be a potential lead for the development of new anticancer drugs.

The structural complexity of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide also makes it an interesting subject for synthetic chemistry research. The synthesis of this compound typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for large-scale studies and potential commercialization.

In terms of pharmacokinetics and pharmacodynamics, preliminary studies have indicated that 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)methyl-N-(2-fluorophenyl)benzene-1-sulfonamide exhibits favorable properties. It has been shown to have good oral bioavailability and a reasonable half-life in vivo, which are important factors for its potential use as an oral therapeutic agent. However, further preclinical studies are needed to fully characterize its safety profile and optimize its formulation for clinical use.

The potential applications of 4-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-y l)methyl-N-(2-fluorophenyl)benzene - 1 - sulfonamide extend beyond inflammation and cancer. Researchers are also investigating its effects on other disease states such as neurodegenerative disorders and cardiovascular diseases. The multifaceted nature of this compound's biological activities suggests that it could have broad therapeutic utility.

In conclusion, 4-(1 , 3 - dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl ) methyl - N -( 2 - fluorophenyl ) benzene - 1 - sulfonamide (CAS No . 955 298 - 56 - 3 ) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further investigation and development . As research continues , it is likely that new insights into the mechanisms of action and therapeutic applications of this compound will emerge , potentially leading to the discovery of novel treatments for various diseases .